![molecular formula C14H15N3O B8668277 1-[2-(2-Pyridyl)ethyl]-3-phenylurea](/img/structure/B8668277.png)
1-[2-(2-Pyridyl)ethyl]-3-phenylurea
Cat. No. B8668277
M. Wt: 241.29 g/mol
InChI Key: SZOPTIPQFBEPSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05700935
Procedure details
Phenyl isothiocyanate (1.35 g, 10 m mol) was dissolved in 7 ml of anhydrous methylene chloride, and the solution was cooled in an ice bath. Thereto was added 1.2 g (10 m mol) of 2-(2-aminoethyl)pyridine dissolved in 3 ml of anhydrous methylene chloride. The mixture was stirred at room temperature for 15 minutes. The reaction mixture was mixed with water, followed by extraction with methylene chloride. The extract was dried with anhydrous potassium carbonate and concentrated to obtain 2.8 g of a crude product. It was purified by silica gel column chromatography (chloroform:methanol=9/1) to obtain 2.3 g (yield: 88%) of N-phenyl-N'-2-pyridylethylurea.
Yield
88%
Identifiers
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REACTION_CXSMILES
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[C:1]1([N:7]=[C:8]=S)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[NH2:10][CH2:11][CH2:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][N:14]=1.[OH2:19]>C(Cl)Cl>[C:1]1([NH:7][C:8]([NH:10][CH2:11][CH2:12][C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][N:14]=2)=[O:19])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.35 g
|
|
Type
|
reactant
|
|
Smiles
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C1(=CC=CC=C1)N=C=S
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|
Name
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|
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Quantity
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7 mL
|
|
Type
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solvent
|
|
Smiles
|
C(Cl)Cl
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Step Two
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Name
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|
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Quantity
|
1.2 g
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|
Type
|
reactant
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|
Smiles
|
NCCC1=NC=CC=C1
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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|
Smiles
|
O
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Step Four
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Name
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|
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Quantity
|
3 mL
|
|
Type
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solvent
|
|
Smiles
|
C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred at room temperature for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
the solution was cooled in an ice bath
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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followed by extraction with methylene chloride
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
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The extract was dried with anhydrous potassium carbonate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to obtain 2.8 g of a crude product
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
It was purified by silica gel column chromatography (chloroform:methanol=9/1)
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Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)NC(=O)NCCC1=NC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.3 g | |
| YIELD: PERCENTYIELD | 88% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
